Cas no 30414-57-4 (methyl 3-oxohept-6-enoate)

• Product Name: methyl 3-oxohept-6-enoate
• CAS No: 30414-57-4
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 1446124
• PubChem ID: 366065
• Update Time: 2025-10-29

methyl 3-oxohept-6-enoate Chemical and Physical Properties

Names and Identifiers

• 6-Heptenoic acid, 3-oxo-, methyl ester
• methyl 3-oxohept-6-enoate
• CS-0234364
• EN300-141193
• DTXSID30327136
• 3-oxo-6-heptenoic acid methyl ester
• NSC-634241
• Methyl 3-oxo-hept-6-enoate
• SCHEMBL3109601
• Methyl 3-oxo-6-heptenoate
• 30414-57-4
• NSC634241

• Inchi： 1S/C8H12O3/c1-3-4-5-7(9)6-8(10)11-2/h3H,1,4-6H2,2H3
• InChI Key： HQLSDJWYINRSAP-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)CCC=C

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Additional information on methyl 3-oxohept-6-enoate

Methyl 3-oxohept-6-enoate (CAS No. 30414-57-4): A Comprehensive Overview

Methyl 3-oxohept-6-enoate, with the chemical formula C₉H₁₂O₃ and CAS number 30414-57-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The compound's molecular structure, featuring a conjugated enone system and a methyl ester group, makes it a versatile intermediate for various chemical transformations.

The synthesis of methyl 3-oxohept-6-enoate typically involves the condensation of acetylacetone with methyl acrylate under controlled conditions. This reaction pathway highlights the compound's role as a building block in organic synthesis. Recent advancements in catalytic methods have improved the efficiency and yield of this synthesis, making it more accessible for industrial-scale production.

One of the most intriguing aspects of methyl 3-oxohept-6-enoate is its reactivity. The conjugated enone system allows for multiple reaction pathways, including Michael additions, aldol condensations, and cyclizations. These reactions are crucial in the development of complex organic molecules, including natural products and pharmaceuticals. The compound's ability to undergo such diverse transformations underscores its importance in synthetic chemistry.

In the realm of pharmaceutical research, methyl 3-oxohept-6-enoate has shown promise as a precursor for bioactive molecules. Its structural features make it a suitable candidate for designing compounds with potential therapeutic effects. For instance, derivatives of this compound have been explored in the development of anti-inflammatory agents and antimicrobial drugs. The enone moiety, in particular, has been implicated in various biological activities due to its ability to interact with biological targets.

Recent studies have also highlighted the compound's role in material science. The conjugated system of methyl 3-oxohept-6-enoate contributes to its photophysical properties, making it a candidate for applications in organic electronics and photovoltaic devices. The ability to tune these properties through structural modifications offers exciting possibilities for future technological advancements.

The chemical behavior of methyl 3-oxohept-6-enoate is further influenced by its ester group, which can participate in hydrogen bonding and other non-covalent interactions. These interactions are critical in determining the compound's solubility, stability, and reactivity in different environments. Understanding these properties is essential for optimizing its use in various applications.

From a regulatory perspective, methyl 3-oxohept-6-enoate is classified as a research chemical and is not subject to stringent controls under current regulations. This classification allows researchers to explore its potential without unnecessary restrictions. However, it is important to adhere to standard laboratory practices to ensure safety and efficacy in all applications.

The future prospects of methyl 3-oxohept-6-enoate are promising, with ongoing research uncovering new synthetic routes and applications. As our understanding of organic chemistry continues to evolve, this compound is likely to play an increasingly significant role in both academic research and industrial processes. Its versatility and reactivity make it a valuable asset for chemists working across multiple disciplines.